Cas no 1805380-61-3 (4-Bromo-3-(difluoromethyl)-6-nitropyridine-2-carboxylic acid)

• Product Name: 4-Bromo-3-(difluoromethyl)-6-nitropyridine-2-carboxylic acid
• CAS No: 1805380-61-3
• MF: C₇H₃BrF₂N₂O₄
• MW: 297.010527849197
• CID: 4809182
• Update Time: 2025-08-04

4-Bromo-3-(difluoromethyl)-6-nitropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(difluoromethyl)-6-nitropyridine-2-carboxylic acid

• Inchi： 1S/C7H3BrF2N2O4/c8-2-1-3(12(15)16)11-5(7(13)14)4(2)6(9)10/h1,6H,(H,13,14)
• InChI Key： TXKWKESSILWSDD-UHFFFAOYSA-N
• SMILES： BrC1C=C([N+](=O)[O-])N=C(C(=O)O)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 2.2
• Topological Polar Surface Area: 96

Additional information on 4-Bromo-3-(difluoromethyl)-6-nitropyridine-2-carboxylic acid

Recent Advances in the Study of 4-Bromo-3-(difluoromethyl)-6-nitropyridine-2-carboxylic acid (CAS: 1805380-61-3)

4-Bromo-3-(difluoromethyl)-6-nitropyridine-2-carboxylic acid (CAS: 1805380-61-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique bromo, difluoromethyl, and nitro substituents, serves as a versatile intermediate in the synthesis of pharmacologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The structural features of 4-Bromo-3-(difluoromethyl)-6-nitropyridine-2-carboxylic acid make it an attractive scaffold for medicinal chemists. The presence of the difluoromethyl group enhances metabolic stability and bioavailability, while the nitro and bromo substituents provide reactive sites for further functionalization. Recent research has focused on leveraging these properties to design novel compounds with improved therapeutic profiles.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 4-Bromo-3-(difluoromethyl)-6-nitropyridine-2-carboxylic acid as a key intermediate in the synthesis of selective JAK2 inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against JAK2, a kinase implicated in myeloproliferative disorders. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the compound's binding affinity and selectivity.

Another notable application of 4-Bromo-3-(difluoromethyl)-6-nitropyridine-2-carboxylic acid was reported in a recent Bioorganic & Medicinal Chemistry Letters article. The study explored its use in the development of novel antibacterial agents targeting Gram-positive pathogens. The compound's nitro group was found to play a critical role in the mechanism of action, facilitating the generation of reactive oxygen species that disrupt bacterial cell membranes.

Despite these promising findings, challenges remain in the large-scale synthesis and optimization of 4-Bromo-3-(difluoromethyl)-6-nitropyridine-2-carboxylic acid derivatives. Recent advancements in flow chemistry and catalytic fluorination have addressed some of these issues, enabling more efficient and sustainable production methods. A 2024 review in Chemical Reviews highlighted these technological innovations and their implications for the future of drug development.

In conclusion, 4-Bromo-3-(difluoromethyl)-6-nitropyridine-2-carboxylic acid (CAS: 1805380-61-3) represents a valuable building block in medicinal chemistry, with demonstrated applications in kinase inhibition and antimicrobial therapy. Ongoing research continues to uncover new opportunities for this compound, particularly in the context of targeted drug design and combination therapies. Future studies will likely focus on expanding its utility in other therapeutic areas, such as oncology and infectious diseases.